Cas no 941885-34-3 (9-(2-ethoxyphenyl)-2-(4-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

9-(2-Ethoxyphenyl)-2-(4-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a purine-based derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a 2-ethoxyphenyl and 4-nitrophenyl substitution pattern, which may influence its binding affinity and selectivity in biological systems. The presence of the carboxamide group enhances solubility and interaction potential with target proteins. This compound is of interest due to its scaffold, which could serve as a precursor for developing inhibitors or modulators of enzymatic activity. Its synthetic versatility allows for further functionalization, making it a valuable intermediate in drug discovery. Analytical characterization confirms high purity and stability under standard conditions.

9-(2-ethoxyphenyl)-2-(4-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide structure

941885-34-3 structure

Product Name:9-(2-ethoxyphenyl)-2-(4-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

CAS No:941885-34-3

MF:C₂₀H₁₆N₆O₅

MW:420.37824344635

CID:5505853

Update Time:2025-07-31

9-(2-ethoxyphenyl)-2-(4-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

- 9-(2-ethoxyphenyl)-2-(4-nitrophenyl)-8-oxo-7H-purine-6-carboxamide
- 9-(2-ethoxyphenyl)-2-(4-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
- Inchi： 1S/C20H16N6O5/c1-2-31-14-6-4-3-5-13(14)25-19-16(23-20(25)28)15(17(21)27)22-18(24-19)11-7-9-12(10-8-11)26(29)30/h3-10H,2H2,1H3,(H2,21,27)(H,23,28)
- InChI Key： STDCFLLLZZCVAQ-UHFFFAOYSA-N
- SMILES： N1C2=C(N=C(C3=CC=C([N+]([O-])=O)C=C3)N=C2C(N)=O)N(C2=CC=CC=C2OCC)C1=O

9-(2-ethoxyphenyl)-2-(4-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2745-0274-2μmol	9-(2-ethoxyphenyl)-2-(4-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide	941885-34-3	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2745-0274-5μmol	9-(2-ethoxyphenyl)-2-(4-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide	941885-34-3	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2745-0274-10μmol	9-(2-ethoxyphenyl)-2-(4-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide	941885-34-3	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2745-0274-20μmol	9-(2-ethoxyphenyl)-2-(4-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide	941885-34-3	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2745-0274-1mg	9-(2-ethoxyphenyl)-2-(4-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide	941885-34-3	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2745-0274-2mg	9-(2-ethoxyphenyl)-2-(4-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide	941885-34-3	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2745-0274-3mg	9-(2-ethoxyphenyl)-2-(4-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide	941885-34-3	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2745-0274-4mg	9-(2-ethoxyphenyl)-2-(4-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide	941885-34-3	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2745-0274-5mg	9-(2-ethoxyphenyl)-2-(4-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide	941885-34-3	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2745-0274-10mg	9-(2-ethoxyphenyl)-2-(4-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide	941885-34-3	90%+	10mg	$79.0	2023-05-16

9-(2-ethoxyphenyl)-2-(4-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Related Literature

1. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
5. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 9-(2-ethoxyphenyl)-2-(4-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

Comprehensive Overview of 9-(2-ethoxyphenyl)-2-(4-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 941885-34-3)

9-(2-ethoxyphenyl)-2-(4-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a specialized purine derivative with significant potential in pharmaceutical research and development. This compound, identified by its CAS number 941885-34-3, has garnered attention due to its unique structural features and possible applications in drug discovery. The presence of both ethoxy and nitrophenyl groups in its molecular framework makes it a valuable candidate for studying enzyme inhibition and receptor modulation.

The chemical structure of 9-(2-ethoxyphenyl)-2-(4-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide includes a purine core, which is a common motif in many biologically active molecules. The carboxamide functional group enhances its solubility and interaction potential with biological targets. Researchers are particularly interested in this compound for its potential role in addressing inflammatory diseases and metabolic disorders, which are currently trending topics in medical research.

In recent years, the demand for novel purine-based compounds has surged, driven by the need for more effective therapeutic agents. 9-(2-ethoxyphenyl)-2-(4-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide stands out due to its selective binding properties and low toxicity profile, making it a promising candidate for further investigation. Its CAS number 941885-34-3 is frequently searched in academic and industrial databases, reflecting its growing relevance.

The synthesis of 9-(2-ethoxyphenyl)-2-(4-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide involves multi-step organic reactions, ensuring high purity and yield. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structure and purity. These methods are critical for ensuring the compound's suitability for preclinical studies and drug development pipelines.

One of the most searched questions related to this compound is its potential mechanism of action. Preliminary studies suggest that 9-(2-ethoxyphenyl)-2-(4-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide may interact with specific kinase enzymes, which are key regulators of cellular processes. This interaction could pave the way for new treatments targeting autoimmune diseases and cancer, areas of high interest in contemporary research.

The market for purine derivatives is expanding, with pharmaceutical companies investing heavily in small molecule therapeutics. 9-(2-ethoxyphenyl)-2-(4-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is part of this trend, offering a unique combination of bioavailability and target specificity. Its CAS number 941885-34-3 is often referenced in patents and research papers, highlighting its commercial and scientific value.

In conclusion, 9-(2-ethoxyphenyl)-2-(4-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 941885-34-3) represents a significant advancement in the field of medicinal chemistry. Its unique properties and potential applications make it a compound of great interest to researchers and industry professionals alike. As studies continue to uncover its full potential, this purine derivative is poised to play a pivotal role in the development of next-generation therapeutics.